Cas no 869071-45-4 (N-methyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide)

• Product Name: N-methyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• CAS No: 869071-45-4
• MF: C₁₅H₂₁N₃O₅S
• MW: 355.40934252739
• CID: 6007123
• PubChem ID: 18561568
• Update Time: 2025-06-09

N-methyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• N-methyl-N'-[[3-(4-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide
• Ethanediamide, N1-methyl-N2-[[tetrahydro-3-[(4-methylphenyl)sulfonyl]-2H-1,3-oxazin-2-yl]methyl]-
• SR-01000017177-1
• VU0489595-1
• AKOS024614532
• N-methyl-N'-{[3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide
• SR-01000017177
• 869071-45-4
• F1851-0022
• N1-methyl-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide

• Inchi： 1S/C15H21N3O5S/c1-11-4-6-12(7-5-11)24(21,22)18-8-3-9-23-13(18)10-17-15(20)14(19)16-2/h4-7,13H,3,8-10H2,1-2H3,(H,16,19)(H,17,20)
• InChI Key： JUYRIHHHIIKHLX-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C(NCC1N(S(C2=CC=C(C)C=C2)(=O)=O)CCCO1)=O

Computed Properties

• Exact Mass: 355.12019195g/mol
• Monoisotopic Mass: 355.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 113Ų

Additional information on N-methyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

Professional Introduction to Compound with CAS No. 869071-45-4 and Product Name: N-methyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

The compound identified by the CAS number 869071-45-4 and the product name N-methyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The unique structural features of this compound, particularly the presence of a 4-methylbenzenesulfonyl group and an 1,3-oxazinan-2-ylmethyl moiety, contribute to its distinctive chemical properties and biological activities.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The N-methyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide structure incorporates an oxazoline ring, which is known for its versatility in medicinal chemistry. Oxazoline derivatives have been extensively studied for their ability to interact with biological targets in a highly specific manner. This specificity is crucial for the development of drugs that exhibit high efficacy while minimizing side effects.

The 4-methylbenzenesulfonyl group in the compound’s structure is another key feature that contributes to its pharmacological profile. Sulfonyl groups are well-documented for their ability to enhance binding affinity and stability in drug molecules. This property makes the compound a promising candidate for further investigation in the context of enzyme inhibition and receptor binding studies. The combination of these structural elements suggests that this compound may exhibit a range of biological activities, making it a valuable tool for researchers exploring new therapeutic avenues.

In the context of contemporary pharmaceutical research, the development of small molecules that can modulate biological pathways is of paramount importance. The N-methyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide molecule has been investigated for its potential role in modulating various signaling pathways relevant to human health and disease. Preliminary studies have indicated that this compound may have inhibitory effects on certain enzymes and receptors, which are implicated in conditions such as inflammation, cancer, and neurological disorders.

The synthesis of this compound involves a series of well-defined chemical transformations that highlight the synthetic ingenuity required to construct such complex molecules. The introduction of the 1,3-oxazinan-2-ylmethyl group into the structure necessitates careful consideration of reaction conditions and reagent selection to ensure high yield and purity. These synthetic challenges underscore the importance of advanced organic chemistry techniques in the preparation of novel pharmaceutical candidates.

From a computational chemistry perspective, the molecular modeling of N-methyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide has provided valuable insights into its interactions with biological targets. Molecular dynamics simulations have been employed to study the conformational flexibility of this compound and its binding modes within target proteins. These studies have helped researchers identify key residues that mediate binding interactions, providing a foundation for rational drug design.

The potential therapeutic applications of this compound are further supported by its favorable pharmacokinetic properties. In vitro studies have demonstrated that it exhibits good solubility and stability under physiological conditions, which are essential characteristics for any drug candidate. Additionally, preliminary toxicity assessments have shown that it is well-tolerated at relevant concentrations, suggesting its safety profile warrants further investigation.

As research in pharmaceutical chemistry continues to evolve, compounds like N-methyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide play a crucial role in advancing our understanding of disease mechanisms and developing new treatments. The integration of interdisciplinary approaches, combining synthetic chemistry, computational modeling, and biological testing, is essential for unlocking the full potential of such molecules.

In conclusion, the compound with CAS number 869071-45-4 represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in ongoing research efforts aimed at developing novel therapeutic agents. As our understanding of biological systems continues to expand, compounds like this one will undoubtedly play an increasingly important role in addressing some of the most pressing challenges in human health.